Muscarine chloride
Muscarine chloride
Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine.
Brand Name:
Vulcanchem
CAS No.:
2303-35-7
VCID:
VC0536463
InChI:
InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1
SMILES:
CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-]
Molecular Formula:
C9H20ClNO2
Molecular Weight:
209.71 g/mol
Muscarine chloride
CAS No.: 2303-35-7
Cat. No.: VC0536463
Molecular Formula: C9H20ClNO2
Molecular Weight: 209.71 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine. |
|---|---|
| CAS No. | 2303-35-7 |
| Molecular Formula | C9H20ClNO2 |
| Molecular Weight | 209.71 g/mol |
| IUPAC Name | [(2S,4R,5S)-4-hydroxy-5-methyloxolan-2-yl]methyl-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1 |
| Standard InChI Key | WUFRNEJYZWHXLC-CTERPIQNSA-M |
| Isomeric SMILES | C[C@H]1[C@@H](C[C@H](O1)C[N+](C)(C)C)O.[Cl-] |
| SMILES | CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-] |
| Canonical SMILES | CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-] |
| Appearance | Solid powder |
| Colorform | STOUT PRISMS FROM ETHANOL + ACETONE |
| Melting Point | 180-181 °C |
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